Cas no 70445-84-0 (1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol)

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol structure
70445-84-0 structure
Product Name:1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
CAS No:70445-84-0
MF:C12H14OS
MW:206.303962230682
CID:843944
PubChem ID:21678054
Update Time:2025-04-19

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
    • 1-(1-benzothiophen-2-yl)-2-methylpropan-1-ol
    • Benzo[b]thiophene-2-methanol, α-(1-methylethyl)-
    • DTXSID00616827
    • 70445-84-0
    • Inchi: 1S/C12H14OS/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-8,12-13H,1-2H3
    • InChI Key: VWSITIDFYLJEDK-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(C(C)C)O

Computed Properties

  • Exact Mass: 206.07653624g/mol
  • Monoisotopic Mass: 206.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 48.5Ų

1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169004001-1g
1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
70445-84-0 95%
1g
$457.60 2023-09-01
Chemenu
CM153670-1g
1-(benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
70445-84-0 95%
1g
$482 2021-06-09
Chemenu
CM153670-1g
1-(benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
70445-84-0 95%
1g
$514 2024-07-24
Crysdot LLC
CD11069597-1g
1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
70445-84-0 95+%
1g
$510 2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1741119-1g
1-(Benzo[b]thiophen-2-yl)-2-methylpropan-1-ol
70445-84-0 98%
1g
¥4494.00 2024-05-02
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD